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Compound of Interest

Compound Name: 1-Benzylpyrrolidine

Cat. No.: B1219470 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Benzylpyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Benzylpyrrolidine, also known as N-Benzylpyrrolidine, is an organic compound featuring a

pyrrolidine ring substituted with a benzyl group at the nitrogen atom. Its chemical formula is

C₁₁H₁₅N. This colorless to slightly yellow liquid serves as a crucial intermediate in organic

synthesis and has garnered significant attention in medicinal chemistry. The pyrrolidine scaffold

is a privileged structure in drug discovery, and modifying it with a benzyl group offers a versatile

platform for creating novel therapeutic agents. This guide provides a comprehensive overview

of the core physicochemical properties of 1-Benzylpyrrolidine, detailed experimental protocols

for their determination, and insights into its synthesis and applications.

Physicochemical Properties
The fundamental physical and chemical characteristics of 1-Benzylpyrrolidine are

summarized below. These properties are critical for its handling, application in synthesis, and

for predicting its behavior in various chemical and biological systems.
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Property Value Source(s)

Molecular Formula C₁₁H₁₅N [1]

Molecular Weight 161.24 g/mol [1]

Appearance
Colorless to slightly yellow

liquid
[2]

Melting Point -72 °C

Boiling Point
204-205 °C / 277.57 °C (rough

estimate)

Density 0.946 g/cm³ / 0.9650 g/cm³

Solubility

Soluble in many organic

solvents (e.g., ethanol, ether);

slightly soluble in water.

[3]

pKa 9.51 (at 25 °C)

Refractive Index (n20/D) 1.526 - 1.528

CAS Number 29897-82-3 [1]

Note: Discrepancies in reported values for boiling point and density exist in the literature, which

may be attributed to different experimental conditions or purity levels.

Experimental Protocols
Accurate determination of physicochemical properties is paramount. The following sections

outline standard experimental methodologies applicable to 1-Benzylpyrrolidine.

Determination of Boiling Point (Capillary Method)
This method is suitable for small quantities of liquid.[4][5][6]

Apparatus:

Thiele tube or melting point apparatus with a heating block

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-_Phenylmethyl_pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Phenylmethyl_pyrrolidine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7162787.htm
https://wap.guidechem.com/encyclopedia/1-benzyl-2-pyrrolidinone-dic13297.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Phenylmethyl_pyrrolidine
https://www.benchchem.com/product/b1219470?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

Add a small amount (a few milliliters) of 1-Benzylpyrrolidine to the small test tube.

Place the capillary tube, sealed end up, into the liquid.

Attach the test tube to the thermometer, ensuring the bulb of the thermometer is level with

the sample.

Insert the assembly into the Thiele tube or heating block.

Heat the apparatus slowly and uniformly.

Observe the capillary tube. As the temperature rises, air trapped in the capillary will slowly

bubble out.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.[4]

Record the temperature. For higher accuracy, allow the apparatus to cool slightly and note

the temperature at which the liquid is drawn back into the capillary tube; this temperature

should be very close to the boiling point.

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.[7][8][9]

Apparatus:

Pycnometer or a volumetric flask (e.g., 10 mL)
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Analytical balance

Procedure:

Carefully clean and dry the pycnometer or volumetric flask and weigh it accurately on the

analytical balance (m₁).

Fill the flask to the calibration mark with 1-Benzylpyrrolidine. Ensure there are no air

bubbles.

Weigh the flask containing the liquid (m₂).

The mass of the liquid is (m₂ - m₁).

The volume of the liquid is the calibrated volume of the flask (V).

Calculate the density (ρ) using the formula: ρ = (m₂ - m₁) / V.

The measurement should be performed at a constant, recorded temperature as density is

temperature-dependent.

Determination of pKa (Potentiometric Titration)
Potentiometric titration is a precise method for determining the pKa of a basic compound like 1-
Benzylpyrrolidine.[10][11][12]

Apparatus:

Calibrated pH meter with an electrode

Burette

Beaker

Magnetic stirrer and stir bar

Reagents:

1-Benzylpyrrolidine solution of known concentration (e.g., 0.01 M)
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Standardized solution of a strong acid (e.g., 0.1 M HCl)

Buffer solutions for pH meter calibration (pH 4, 7, 10)

Procedure:

Calibrate the pH meter using the standard buffer solutions.

Place a known volume of the 1-Benzylpyrrolidine solution into a beaker with a magnetic stir

bar.

Immerse the pH electrode in the solution and begin stirring.

Record the initial pH of the solution.

Add the standardized HCl solution from the burette in small, precise increments (e.g., 0.1

mL).

Record the pH after each addition, allowing the reading to stabilize.

Continue the titration well past the equivalence point (the point of the most rapid pH change).

Plot a titration curve (pH vs. volume of HCl added).

The pKa is equal to the pH at the half-equivalence point. This is the point on the curve where

half of the volume of titrant required to reach the equivalence point has been added.

Synthesis and Reactivity
1-Benzylpyrrolidine is commonly synthesized via the nucleophilic substitution of a primary

amine with a suitable alkyl dihalide. A modern, efficient method utilizes microwave-assisted

synthesis.

Microwave-Assisted Synthesis Workflow
A rapid synthesis involves the reaction of 1,4-dichlorobutane with benzylamine in the presence

of a base, accelerated by microwave irradiation.[13]
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Microwave-Assisted Synthesis of 1-Benzylpyrrolidine
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Caption: A typical workflow for the microwave-assisted synthesis of 1-Benzylpyrrolidine.
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The reaction proceeds through a double nucleophilic substitution where the primary amine first

displaces one chloride ion, followed by an intramolecular cyclization to form the pyrrolidine ring,

displacing the second chloride ion.

Applications in Drug Development
The N-benzylpyrrolidine scaffold is of significant interest in the development of therapies for

neurodegenerative disorders, particularly Alzheimer's disease.

Therapeutic Targets in Alzheimer's Disease
Derivatives of N-benzylpyrrolidine have been designed and synthesized as multi-target agents

for Alzheimer's disease.[14] These compounds aim to simultaneously inhibit several key

enzymes involved in the disease's progression, including acetylcholinesterase (AChE),

butyrylcholinesterase (BChE), and β-secretase 1 (BACE-1). They have also been shown to

interfere with the aggregation of amyloid-beta (Aβ) peptides, a hallmark of Alzheimer's

pathology.[14]
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Potential Therapeutic Targets of 1-Benzylpyrrolidine Derivatives in Alzheimer's Disease
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Interrelation of 1-Benzylpyrrolidine Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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